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Compound of Interest

Compound Name: Copper sulfate

Cat. No.: B092084

For Researchers, Scientists, and Drug Development Professionals

Anhydrous copper sulfate (CuSOa) is a versatile inorganic compound with a wide range of
applications in research and industry. Its unique chemical properties, particularly its
hygroscopic nature and reactivity, make it a valuable reagent in various chemical processes.
This technical guide provides a comprehensive overview of the core chemical properties of
anhydrous copper sulfate, complete with quantitative data, detailed experimental protocols,
and visualizations to facilitate a deeper understanding of its behavior.

Physical and Chemical Properties

Anhydrous copper sulfate is a white to off-white or pale gray powder.[1][2][3] It is odorless and
hygroscopic, readily absorbing moisture from the air.[4][5][6][7] In contrast, the more commonly
encountered pentahydrated form (CuSOa4-5H20) is a vibrant blue crystalline solid.[1][2][3][8]
The transition between these two forms is a key characteristic of this compound.
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Property Value

Molar Mass 159.609 g/mol [2][3]

Appearance White to off-white/pale gray powder[1][2][3]
Density 3.6 g/cm3[2][3]

Crystal Structure Orthorhombic[2][9]

Melting Point Decomposes above 560°C[10]

Solubility in Water See Table 2

Soluble in methanol; Insoluble in ethanol and

Solubility in Other Solvents
acetone[1][6][9][10]

Standard Enthalpy of Formation (AfH%29s) -769.98 kJ/mol[1]

Table 1: Physical and Chemical Properties of Anhydrous Copper Sulfate

Solubility Data

The solubility of anhydrous copper sulfate in water is temperature-dependent, increasing
significantly with a rise in temperature.
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Temperature (°C) Solubility ( g/100 mL)
0 14.3[1]
10 17.2[1]
20 20.5[1]
25 22.3[1]
30 24.4[1]
40 28.7[1]
50 33.7[1]
60 39.5[1]
80 55.5[1]
100 75.4[1]

Table 2: Solubility of Anhydrous Copper Sulfate in Water at Various Temperatures

Key Chemical Reactions and Signaling Pathways
Hydration

The most characteristic reaction of anhydrous copper sulfate is its hydration. When exposed
to water, it readily absorbs water molecules to form the blue pentahydrated copper(ll) sulfate
(CuS0a4-5H20).[8][11] This reaction is exothermic, releasing a noticeable amount of heat.[8][11]
[12] The color change from white to blue is a result of the formation of the aquo complex
[Cu(H20)6)?*, where water molecules act as ligands to the copper(ll) ion.[1][13]

Water
(H20)

Anhydrous Copper Sulfate (E;th":rai 0 Copper Sulfate Pentahydrate
(CuS0a4) EH.O (CuS0a4-5H20)
g - 2
White Powder Endothermic, upon heating Blue Crystals
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Caption: Reversible hydration of anhydrous copper sulfate.

Thermal Decomposition

Upon strong heating, anhydrous copper sulfate decomposes. At approximately 650°C, it
breaks down to form copper(ll) oxide (CuO), a black solid, and sulfur trioxide (SOs) gas.[1][2]
[14] The sulfur trioxide may further decompose at higher temperatures to sulfur dioxide (SO2)
and oxygen (02).[14]

Copper(ll) Oxide

(CuO)
Black Solid
Anhydrous Copper Sulfate Heat (>650°C)
(CuSO0a)
T Sulfur Trioxide
(SO3)
Gas

Click to download full resolution via product page
Caption: Thermal decomposition of anhydrous copper sulfate.

Reaction with Ammonia

In the presence of ammonia, copper(ll) ions from dissolved copper sulfate form a deep blue
complex ion, tetraamminecopper(ll) ([Cu(NHs)4]?2*). This reaction is often used in qualitative
analysis to detect the presence of copper ions.

Experimental Protocols
Preparation of Anhydrous Copper Sulfate

Objective: To prepare anhydrous copper sulfate from copper sulfate pentahydrate.
Materials:

o Copper(ll) sulfate pentahydrate (CuSOa4-5H20) crystals
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Crucible

Bunsen burner

Tripod stand

Pipeclay triangle

Spatula

Desiccator

Procedure:

Weigh a clean, dry crucible.

Add approximately 5 grams of copper(ll) sulfate pentahydrate crystals to the crucible and
weigh it again to determine the exact mass of the hydrate.

Place the crucible on the pipeclay triangle supported by the tripod stand.

Gently heat the crucible with the Bunsen burner. The blue crystals will start to lose water and
turn white.[11][14]

Continue heating, occasionally stirring gently with a spatula, until all the blue color has
disappeared and a fine white powder remains.[11] Avoid strong heating, as this can cause
the copper sulfate to decompose further.[14]

Turn off the Bunsen burner and allow the crucible to cool in a desiccator to prevent
rehydration from atmospheric moisture.

Once cooled, weigh the crucible containing the anhydrous copper sulfate.

Demonstration of Hygroscopic Properties

Objective: To demonstrate the hygroscopic nature of anhydrous copper sulfate.

Materials:
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Anhydrous copper sulfate powder

Watch glass

Spatula

Water

Dropper
Procedure:

e Place a small amount of anhydrous copper sulfate powder on a clean, dry watch glass.
Observe its white color.

e Using a dropper, add a few drops of water to the powder.

o Observe the immediate color change from white to blue as the anhydrous copper sulfate
becomes hydrated.[8][11]

» Note the release of heat (exothermic reaction) by carefully feeling the underside of the watch
glass.[8][11][12]
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Caption: Workflow for demonstrating hygroscopic properties.

Thermal Decomposition of Anhydrous Copper Sulfate

Objective: To observe the thermal decomposition of anhydrous copper sulfate.
Materials:

* Anhydrous copper sulfate powder
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Hard glass test tube

Bunsen burner

Test tube holder

Delivery tube

Beaker with limewater (calcium hydroxide solution) - for optional gas testing

Procedure:

e Place a small amount of anhydrous copper sulfate in a hard glass test tube.

e Secure the test tube in a holder at an angle.

o Strongly heat the test tube using a Bunsen burner in a well-ventilated area or fume hood.
o Observe the white powder turning into a black solid, which is copper(ll) oxide.[14]

« If a delivery tube is used to bubble the evolved gas through limewater, the limewater will not
turn milky, indicating the absence of carbon dioxide. The pungent smell of sulfur oxides may
be detected. Caution: The evolved gases (SOz and SOs) are toxic and corrosive. This should
be performed in a fume hood.

Enthalpy of Hydration

The enthalpy of hydration of anhydrous copper sulfate to its pentahydrated form can be
determined experimentally by measuring the enthalpies of solution for both the anhydrous and
pentahydrated salts. The dissolution of anhydrous copper sulfate in water is an exothermic
process, while the dissolution of the pentahydrate is endothermic.

Enthalpy Change Value (kJ/mol)
Enthalpy of solution of anhydrous CuSOa4 -66.5[15]
Enthalpy of solution of CuSQOa4-5H20 +11.7[15]
Enthalpy of hydration of CuSOa -78.2[15]
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Table 3: Enthalpy Data for Copper Sulfate Hydration

The enthalpy of hydration is calculated as the difference between the enthalpy of solution of the
anhydrous salt and the enthalpy of solution of the hydrated salt.

Conclusion

Anhydrous copper sulfate exhibits a distinct set of chemical properties that are of significant
interest to researchers and professionals in various scientific fields. Its strong affinity for water,
the visible color change upon hydration, and its thermal decomposition characteristics are
fundamental to its utility in both qualitative and quantitative chemical applications. A thorough
understanding of these properties, supported by precise experimental protocols and data, is
crucial for its effective and safe use in the laboratory and in industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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